Cyclobutaneacetamide
Description
Cyclobutaneacetamide is an organic compound characterized by a cyclobutane ring (a four-membered carbon ring) attached to an acetamide group (CH₃CONH₂). The cyclobutane moiety introduces significant ring strain due to its non-planar structure, which can influence reactivity, stability, and intermolecular interactions . Acetamide derivatives are often explored for pharmaceutical relevance, including enzyme inhibition and metabolic modulation .
Properties
CAS No. |
6540-32-5 |
|---|---|
Molecular Formula |
C6H11NO |
Molecular Weight |
113.16 g/mol |
IUPAC Name |
2-cyclobutylacetamide |
InChI |
InChI=1S/C6H11NO/c7-6(8)4-5-2-1-3-5/h5H,1-4H2,(H2,7,8) |
InChI Key |
JJQXZWAHTLVGHM-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C1)CC(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Features
- Cyclobutaneacetamide : Contains a strained four-membered cyclobutane ring, which may enhance lipophilicity and alter binding affinity compared to larger rings. The acetamide group provides hydrogen-bonding capability.
- 2-Aminobenzamide (): Features a benzene ring with an amino group, enabling π-π stacking and increased aqueous solubility due to polar interactions .
- The cyclopentyl group may enhance membrane permeability .
Physical and Chemical Properties
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